Cas no 2138566-54-6 (2-(1-methylcyclopropyl)imidazo1,2-apyridine-3-sulfonyl fluoride)

• Product Name: 2-(1-methylcyclopropyl)imidazo1,2-apyridine-3-sulfonyl fluoride
• CAS No: 2138566-54-6
• MF: C₁₁H₁₁FN₂O₂S
• MW: 254.280644655228
• CID: 5935765
• PubChem ID: 165500766
• Update Time: 2025-07-22

2-(1-methylcyclopropyl)imidazo1,2-apyridine-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(1-methylcyclopropyl)imidazo1,2-apyridine-3-sulfonyl fluoride
• EN300-1197582
• 2-(1-methylcyclopropyl)imidazo[1,2-a]pyridine-3-sulfonyl fluoride
• 2138566-54-6

• Inchi： 1S/C11H11FN2O2S/c1-11(5-6-11)9-10(17(12,15)16)14-7-3-2-4-8(14)13-9/h2-4,7H,5-6H2,1H3
• InChI Key： BJQBTXBUGITCLE-UHFFFAOYSA-N
• SMILES： S(C1=C(C2(C)CC2)N=C2C=CC=CN12)(=O)(=O)F

Computed Properties

• Exact Mass: 254.05252693g/mol
• Monoisotopic Mass: 254.05252693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 59.8Ų

Additional information on 2-(1-methylcyclopropyl)imidazo1,2-apyridine-3-sulfonyl fluoride

Comprehensive Overview of 2-(1-methylcyclopropyl)imidazo[1,2-a]pyridine-3-sulfonyl fluoride (CAS No. 2138566-54-6)

The compound 2-(1-methylcyclopropyl)imidazo[1,2-a]pyridine-3-sulfonyl fluoride (CAS No. 2138566-54-6) is a specialized sulfonyl fluoride derivative with significant potential in modern chemical research and pharmaceutical applications. Its unique structure, featuring an imidazo[1,2-a]pyridine core and a 1-methylcyclopropyl substituent, makes it a valuable intermediate for drug discovery and bioconjugation studies. This article delves into its properties, applications, and relevance to current scientific trends, addressing frequently searched queries in the field.

One of the most intriguing aspects of 2-(1-methylcyclopropyl)imidazo[1,2-a]pyridine-3-sulfonyl fluoride is its role in covalent inhibitor design, a hot topic in medicinal chemistry. Researchers are increasingly exploring sulfonyl fluorides as "warheads" for targeted protein modification due to their selective reactivity with nucleophilic amino acids. This compound’s imidazo[1,2-a]pyridine scaffold further enhances its utility, as this heterocycle is prevalent in FDA-approved drugs for conditions like insomnia and viral infections.

From an industrial perspective, the demand for imidazo[1,2-a]pyridine derivatives has surged, driven by their versatility in synthesizing bioactive molecules. The inclusion of a 1-methylcyclopropyl group in this compound adds steric hindrance, potentially improving metabolic stability—a key consideration in drug development. Users searching for "sulfonyl fluoride applications" or "imidazo[1,2-a]pyridine synthesis" will find this compound particularly relevant to their interests.

In the context of click chemistry and proteomics, 2-(1-methylcyclopropyl)imidazo[1,2-a]pyridine-3-sulfonyl fluoride offers advantages as a bifunctional linker. Its sulfonyl fluoride moiety reacts selectively with serine or threonine residues, while the imidazo[1,2-a]pyridine core can serve as a fluorescent tag or pharmacophore. This dual functionality aligns with the growing trend of "multifunctional chemical probes"—a frequently searched term in academic databases.

Environmental and safety profiles are critical concerns for researchers. While not classified as hazardous under standard regulations, proper handling of sulfonyl fluorides is essential due to their reactivity. The compound’s stability under physiological conditions (a common query: "are sulfonyl fluorides stable in water?") makes it suitable for biological studies, though precautions like anhydrous storage are recommended.

Looking ahead, the integration of 2-(1-methylcyclopropyl)imidazo[1,2-a]pyridine-3-sulfonyl fluoride into AI-driven drug discovery platforms presents exciting opportunities. Machine learning models trained on imidazo[1,2-a]pyridine libraries could predict novel derivatives with enhanced binding affinities—addressing the popular search trend "AI in medicinal chemistry." Its structural features may also inspire fragment-based drug design strategies.

In summary, 2-(1-methylcyclopropyl)imidazo[1,2-a]pyridine-3-sulfonyl fluoride (CAS No. 2138566-54-6) bridges multiple disciplines—from organic synthesis to bioconjugation. Its alignment with trending topics like covalent inhibitors, heterocyclic chemistry, and targeted protein degradation ensures its continued relevance in cutting-edge research. For those exploring "new sulfonyl fluoride reagents" or "imidazo[1,2-a]pyridine medicinal uses," this compound represents a compelling case study.